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Compound of Interest

Compound Name: AU-15330

Cat. No.: B15605905

For researchers, scientists, and drug development professionals, the proper handling and
disposal of novel chemical entities like AU-15330 are paramount for ensuring laboratory safety
and environmental protection. This document provides a comprehensive operational and
disposal plan for AU-15330, a proteolysis-targeting chimera (PROTAC) that induces the
degradation of SWI/SNF ATPase subunits SMARCA2 and SMARCAA4.

Immediate Safety and Handling Precautions

AU-15330 should be handled with care in a controlled laboratory environment. Based on the
available Safety Data Sheet (SDS), this compound is harmful if swallowed and causes skin and
serious eye irritation.[1] Adherence to the following personal protective equipment (PPE)
guidelines is mandatory to minimize exposure.

Data Presentation: Safety and Handling of AU-15330
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Parameter Information Source
Chemical Name AU-15330 Cayman Chemical
CAS Number 2380274-50-8 Cayman Chemical[1]

H302: Harmful if

swallowedH315: Causes skin ]
GHS Hazard Statements o ] Cayman Chemical[1]

irritationH319: Causes serious

eye irritation

Signal Word Warning Cayman Chemical[1]

P264: Wash thoroughly after
handling.P270: Do not eat,
] drink or smoke when using this ]
Precautionary Statements ) Cayman Chemical[1]
product.P280: Wear protective
gloves/eye protection/face

protection.

- Gloves: Chemical-resistant
gloves (e.g., nitrile).- Eye

Personal Protective Equipment  Protection: Safety glasses or Cayman Chemical[1]
goggles.- Lab Coat: Standard

laboratory coat.

All handling of the solid
] ) compound or solutions should )
Engineering Controls o N General Laboratory Practice
be performed within a certified

chemical fume hood.

Storage Store at -20°C.[2] Cayman Chemical[2]

Step-by-Step Disposal Protocol

The disposal of AU-15330 must be conducted in compliance with all local, state, and federal
regulations for hazardous chemical waste. The Safety Data Sheet expressly states that this
compound must not be disposed of with household garbage and should not be allowed to enter
the sewage system.[1]
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» Waste Identification and Segregation:
o Classify all waste containing AU-15330 as hazardous chemical waste.

o Segregate solid waste (e.g., contaminated pipette tips, tubes, vials) from liquid waste (e.qg.,
unused solutions, solvents).

o Waste Collection:

o Solid Waste: Collect all contaminated solid materials in a clearly labeled, sealed container
designated for solid chemical waste.

o Liquid Waste: Collect all solutions containing AU-15330 in a separate, clearly labeled, and
sealed waste container. Ensure the container is compatible with the solvents used (e.g.,
DMSO, ethanol).

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"AU-15330".

o Include the approximate concentration and quantity of the waste.
o Storage of Waste:

o Store waste containers in a designated and properly ventilated area within the laboratory,
away from general lab traffic.

o Utilize secondary containment to prevent spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for hazardous waste.

o Follow all institutional procedures for waste disposal requests.

Experimental Protocols
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In Vitro Degradation Assay:

For assessing the degradation of target proteins SMARCAZ2 and SMARCAA4, cancer cell lines
(e.g., VCaP prostate cancer cells) can be treated with AU-15330.

Cell Culture: Culture cells in appropriate media and conditions.

Compound Preparation: Prepare a stock solution of AU-15330 in DMSO. Further dilute the
stock solution in cell culture media to achieve the desired final concentrations (e.g., 0.1 uM
to 1 uM).

Treatment: Treat cells with varying concentrations of AU-15330 for different time points (e.g.,
1, 2, 4,8, 24 hours).

Cell Lysis: After treatment, wash the cells with PBS and lyse them using a suitable lysis
buffer containing protease inhibitors.

Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a membrane, and
probe with primary antibodies against SMARCA2, SMARCA4, and a loading control (e.g.,
vinculin).

Detection: Use an appropriate secondary antibody and detection reagent to visualize the
protein bands and quantify the extent of degradation.

Mandatory Visualizations
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Figure 1: AU-15330 Disposal Workflow

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of AU-15330.
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Figure 2: AU-15330 Signaling Pathway
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Caption: Mechanism of action of AU-15330 leading to protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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